Cas no 289499-48-5 (6-(2-Hydroxyethanesulfinyl)-1,3-benzoxazol-2(3H)-one)

• Product Name: 6-(2-Hydroxyethanesulfinyl)-1,3-benzoxazol-2(3H)-one
• CAS No: 289499-48-5
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 2839418
• PubChem ID: 57376752
• Update Time: 2025-04-21

6-(2-Hydroxyethanesulfinyl)-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID70725273
• 289499-48-5
• 6-(2-Hydroxyethanesulfinyl)-1,3-benzoxazol-2(3H)-one
• 6-((2-Hydroxyethyl)sulfinyl)benzo[d]oxazol-2(3H)-one

• Inchi： 1S/C9H9NO4S/c11-3-4-15(13)6-1-2-7-8(5-6)14-9(12)10-7/h1-2,5,11H,3-4H2,(H,10,12)
• InChI Key： CWNXKELNAQBHGH-UHFFFAOYSA-N
• SMILES： S(CCO)(C1C=CC2=C(C=1)OC(N2)=O)=O

Computed Properties

• Exact Mass: 227.02522894Da
• Monoisotopic Mass: 227.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.8Ų